Cas no 93385-01-4 (1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol)
93385-01-4 structure
Product Name:1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol
CAS No:93385-01-4
MF:C27H52O10
MW:536.695790290833
CID:886984
PubChem ID:44152717
Update Time:2025-04-19
1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol Chemical and Physical Properties
Names and Identifiers
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- 1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol
- 2-hydroxypropane-1,2,3-tricarboxylic acid,3-octadecoxypropane-1,2-diol
- EINECS 297-318-7
- 93385-01-4
- DTXSID30918467
- 2-Hydroxypropane-1,2,3-tricarboxylic acid--3-(octadecyloxy)propane-1,2-diol (1/1)
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- Inchi: 1S/C21H44O3.C6H8O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23)19-22;7-3(8)1-6(13,5(11)12)2-4(9)10/h21-23H,2-20H2,1H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
- InChI Key: JFANXGGDEPPORV-UHFFFAOYSA-N
- SMILES: O(CC(CO)O)CCCCCCCCCCCCCCCCCC.OC(C(=O)O)(CC(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 536.356
- Monoisotopic Mass: 536.356
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 37
- Rotatable Bond Count: 25
- Complexity: 449
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 182A^2
1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
93385-01-4 (1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol) Related Products
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- 1587-21-9(Tripropyl 2-Hydroxypropane-1,2,3-tricarboxylate)
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